Cas no 110927-03-2 (5-Methoxychroman-3-amine)

• Product Name: 5-Methoxychroman-3-amine
• CAS No: 110927-03-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD11506047
• CID: 129022
• PubChem ID: 13928948
• Update Time: 2025-10-30

5-Methoxychroman-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxychroman-3-amine
• 2H-1-BENZOPYRAN-3-AMINE,3,4-DIHYDRO-5-METHOXY
• 2H-1-Benzopyran-3-amine,3,4-dihydro-5-methoxy-
• 3,4-Dihydro-5-methoxy-2H-1-benzopyran-3-amine
• 5-methoxy-3,4-dihydro-2H-chromen-3-amine
• (5-methoxy-3,4-dihydro-2H-chromen-3-yl)amine
• (R)-3-amino-5-methoxy-3,4dihydro-2H-1-benzopyran
• 3-Amino-5-methoxychroman
• 5-methoxy-3,4-dihydro-3-amino-2H-1-benzopyran
• 5-methoxy-3-amino-3,4-dihydro-2H-1-benzopyran
• 5-Methoxy-chroman-3-ylamine
• FT-0603820
• SB30676
• AMY22620
• AKOS006326096
• A18078
• SB47968
• SCHEMBL873501
• CS-0098988
• 3-amino-5-methoxy-dihydro-[2H]-benzo[b]pyran
• 110927-03-2
• [5-methoxy-3,4-dihydro-2H-chromen-3-yl]amine
• UHODZRKJYJILTL-UHFFFAOYSA-N
• 5-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-AMINE
• DTXSID80552714
• FT-0603821
• FT-0603869
• SCHEMBL14157832
• 3-amino -5-methoxychroman
• SCHEMBL8490699
• 2H-1-Benzopyran-3-amine, 3,4-dihydro-5-methoxy-
• DB-038046
• DB-061026

• MDL： MFCD11506047
• Inchi： 1S/C10H13NO2/c1-12-9-3-2-4-10-8(9)5-7(11)6-13-10/h2-4,7H,5-6,11H2,1H3
• InChI Key： UHODZRKJYJILTL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2CC(C1)N)OC

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 308.692°C at 760 mmHg
• Flash Point: 153.316°C
• Refractive Index: 1.545
• PSA: 44.48000
• LogP: 1.65770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5-Methoxychroman-3-amine

Recent Advances in the Study of 5-Methoxychroman-3-amine (CAS: 110927-03-2): A Promising Scaffold in Medicinal Chemistry

The compound 5-Methoxychroman-3-amine (CAS: 110927-03-2) has recently emerged as a significant scaffold in medicinal chemistry, attracting attention for its potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The chroman-3-amine core structure is known for its versatility in drug design, and the 5-methoxy substitution appears to enhance its bioactivity, making it a promising candidate for further investigation.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of various bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel serotonin receptor modulators, with particular efficacy in targeting 5-HT_2A and 5-HT_2C receptors. The researchers employed a multi-step synthetic route starting from commercially available precursors, with the key step involving reductive amination to introduce the amine functionality at the 3-position of the chroman ring system.

Pharmacological evaluations of 5-Methoxychroman-3-amine derivatives have revealed interesting structure-activity relationships. A team at the University of California, San Francisco reported that N-substitution patterns significantly influence receptor binding affinities. Their molecular modeling studies suggest that the 5-methoxy group participates in crucial hydrogen bonding interactions with receptor residues, while the amine functionality serves as a proton acceptor in physiological conditions. These findings were published in ACS Chemical Neuroscience earlier this year.

In terms of therapeutic potential, several research groups have explored 5-Methoxychroman-3-amine derivatives for central nervous system disorders. A notable 2024 study in Neuropharmacology demonstrated that certain fluorinated analogs exhibit potent anxiolytic effects in animal models without the sedative side effects commonly associated with benzodiazepines. The lead compound from this series showed excellent blood-brain barrier penetration and favorable pharmacokinetic properties, suggesting potential for clinical development.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments conducted by a European consortium indicated that the parent compound and its major metabolites show low cytotoxicity in hepatocyte assays and minimal off-target activity in comprehensive receptor screening panels. These results, presented at the 2024 International Conference on Drug Discovery, support further development of this chemical scaffold.

From a synthetic chemistry perspective, novel methodologies for accessing 5-Methoxychroman-3-amine derivatives continue to emerge. A recent breakthrough published in Organic Letters describes a catalytic asymmetric synthesis route that provides enantiomerically pure products in high yield. This advancement is particularly significant as the stereochemistry at the 3-position has been shown to dramatically influence biological activity in receptor binding studies.

Looking forward, several pharmaceutical companies have included 5-Methoxychroman-3-amine derivatives in their discovery pipelines. Patent activity in this area has increased significantly, with recent filings covering novel formulations for neurodegenerative diseases and mood disorders. The compound's versatility as a building block for diverse therapeutic agents suggests it will remain an important focus of medicinal chemistry research in the coming years.

In conclusion, 5-Methoxychroman-3-amine represents a privileged structure in drug discovery with demonstrated potential across multiple therapeutic areas. Ongoing research continues to uncover new applications and optimize its pharmacological properties. The compound's favorable synthetic accessibility and demonstrated biological activities make it a compelling subject for further investigation in both academic and industrial settings.